Cas no 138343-94-9 (4-Fluoroindolin-2-one)

• Product Name: 4-Fluoroindolin-2-one
• CAS No: 138343-94-9
• MF: C₈H₆FNO
• MW: 151.137745380402
• MDL: MFCD04112528
• CID: 64527
• PubChem ID: 15512599
• Update Time: 2025-04-18

4-Fluoroindolin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Fluoroindolin-2-one
• 4-Fluoro-1,3-dihydro-2H-indol-2-one
• 4-Fluorooxindole
• 4-fluoro-1,3-dihydroindol-2-one
• 4-Fluoroindoline-1,3-2H-2-one
• 4-Fluoroindoline-2-one
• 4-FLUORO-2,3-DIHYDRO-1H-INDOL-2-ONE
• 2H-INDOL-2-ONE, 4-FLUORO-1,3-DIHYDRO-
• 1,3-Dihydro-4-fluoro-2H-indol-2-one
• 2H-Indol-2-one,4-fluoro-1,3-dihydro-
• 1h-indol-4-yl hypofluorite
• 4-FLUORO-2-OXINDOLE
• WKDSLMNPSVQOES-UHFFFAOYSA-N
• EBD32911
• SBB086765
• FS-3571
• AMY14639
• CS-0032315
• 138343-94-9
• SCHEMBL261277
• AKOS015898438
• DTXSID30573515
• 1,3-dihydro4-fluoro-2H-indol-2-one
• AB17595
• FT-0657597
• AC-22690
• Q-102613
• F-6324
• DB-001296

• MDL： MFCD04112528
• Inchi： 1S/C8H6FNO/c9-6-2-1-3-7-5(6)4-8(11)10-7/h1-3H,4H2,(H,10,11)
• InChI Key： WKDSLMNPSVQOES-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1CC(N2)=O

Computed Properties

• Exact Mass: 151.04300
• Monoisotopic Mass: 151.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1

Experimental Properties

• Density: 1.311
• Boiling Point: 297.1°C at 760 mmHg
• Flash Point: 133.5°C
• Refractive Index: 1.56
• PSA: 29.10000
• LogP: 1.45830

4-Fluoroindolin-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines